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Compound of Interest

1-methyl-D-tryptophan
Compound Name:

hydrochloride
CAS No.: 2227145-87-9
Cat. No.: B11862714

Get Quote

Executive Summary & Critical Identity Verification

1-Methyl-D-tryptophan (also known as Indoximod or D-1MT) is a specific isomer used primarily
as an IDO pathway inhibitor in immuno-oncology research.[1] Before proceeding, you must
verify the exact chemical identity, as nomenclature confusion is common in tryptophan
derivatives.

CRITICAL CHECK: N-Methyl vs. O-Methyl

Ensure you are handling 1-Methyl-D-tryptophan (Indole Nitrogen methylated) and NOTD-
Tryptophan Methyl Ester (Carboxyl Oxygen methylated).[1] These compounds have different
metabolic profiles and chemical stabilities.
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1-Methyl-D-tryptophan HCI D-Tryptophan Methyl Ester

Feature .
(Target) HCI (Common Confusion)
Methyl group on Indole Methyl group on Carboxyl

Structure )
Nitrogen Oxygen

CAS (Free Base) 110117-83-4 14907-27-8 (HCI salt)

] IDO Inhibitor (Immuno- Peptide Synthesis

Primary Use ]

oncology) Intermediate
B Soluble in DMSO, MeOH, )
Solubility Soluble in Water, Methanol

Dilute Acid

Chemical Safety Profile & Hazard Identification

Effective disposal begins with accurate hazard characterization. While specific toxicological
data for the hydrochloride salt may be limited, we extrapolate from the free base (Indoximod)
and general indole derivative protocols.

Physicochemical Properties
Chemical Formula: C12H1aN202[2] - HCI

Molecular Weight: 218.25 g/mol (Free Base) + 36.46 (HCI) = 254.71 g/mol

Physical State: Crystalline solid (Off-white to light brown)[1]

Solubility: High solubility in water (due to HCI salt form), DMSO, and Methanol.

GHS Hazard Classification

Treat as a Hazardous Substance until fully characterized.
» Signal Word:WARNING
e Hazard Statements:

o H315: Causes skin irritation.[3]
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o H319: Causes serious eye irritation.[3][4]

o H335: May cause respiratory irritation.[3]

o Combustibility: As an organic solid, fine dusts may form explosive mixtures in air.

Pre-Disposal Assessment & Segregation

Do not mix this compound indiscriminately with general waste. The indole moiety is electron-
rich and can react vigorously with strong oxidizers.[1]

Segregation Logic
o Oxidizer Separation: Keep strictly separate from strong oxidizing agents (e.g., nitric acid,
perchlorates) to prevent exothermic decomposition.

e pH Sensitivity: The hydrochloride salt is acidic. Avoid mixing with strong bases (e.g., sodium
hydroxide) in concentrated forms, as this will convert the salt back to the free base,
potentially causing precipitation and clogging of liquid waste lines.

» Stream Classification:
o Solid Waste: Classify as "Hazardous Solid Waste - Toxic/lrritant.”

o Liquid Waste: Segregate into "Aqueous Acidic" or "Organic Solvent" streams depending
on the solvent used.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance or Spills)

Use this protocol for expired powder, contaminated weighing boats, or spill cleanup materials.

» Containment: Place the solid material in a chemically resistant container (HDPE or Glass).
Double-bagging in heavy-duty polyethylene bags is acceptable for dry solids.[1]

o Labeling: Affix a hazardous waste label immediately.

o Constituents: "1-Methyl-D-tryptophan Hydrochloride, Solid."[1]
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o Hazards: Check "lrritant" and "Toxic."

o Deactivation (Optional for Trace Amounts): For small trace residues on glassware, rinse with
5% acetic acid followed by water. Collect rinsate as liquid waste.

o Final Disposal: Transfer to the facility's hazardous waste storage area for High-Temperature
Incineration.

o Note: Incineration with an afterburner and scrubber is required to manage nitrogen oxides
(NOx) and hydrogen chloride (HCI) emissions.

Protocol B: Solution Waste (Experimental Byproducts)

Use this protocol for reaction mixtures, cell culture media, or stock solutions.
» Solvent Identification:

o If in DMSO/Methanol: Dispose of in the Halogenated Organic Solvent stream (due to the
HCI component, though often acceptable in Non-Halogenated if concentration is low—
consult local EHS).

o If in Aqueous Buffer: Dispose of in the Aqueous Hazardous Waste stream.

» Neutralization (If necessary): If the solution is highly acidic due to the HCI salt, neutralize to
pH 6—8 using a dilute bicarbonate solution before adding to a general aqueous waste drum
to prevent drum corrosion.

» Precipitation Check: If neutralizing, watch for precipitation of the free base (1-Methyl-D-
tryptophan).[1] If precipitate forms, filter the solid and dispose of it via Protocol A (Solid
Waste).

Visualized Workflows
Figure 1: Waste Stream Decision Tree

This logic gate ensures the compound enters the correct disposal channel, minimizing cross-
reactivity risks.
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Waste Generation:
1-Methyl-D-Tryptophan HCI

Physical State?

Solid / Powder Liquid / Solution

DISPOSAL A:
Hazardous Solid Waste Primary Solvent?
(Incineration)

Organic (DMSO, MeOH) Aqueous / Buffer

DISPOSAL B: DISPOSAL C:
Organic Solvent Waste Aqueous Hazardous Waste
(Fuel Blending/Incineration) (Neutralization -> Treatment)

Click to download full resolution via product page

Caption: Decision matrix for segregating 1-Methyl-D-tryptophan HCI waste based on physical
state and solvent carrier.

Figure 2: Emergency Spill Response Workflow

Immediate actions to take in the event of a powder spill outside of containment.
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1. ALERT 2. PPE DONNING
Notify personnel N95 Respirator, Nitrile Gloves,
Evacuate immediate area Safety Goggles

3. CONTAINMENT
Cover with damp paper towel
to prevent dust

4. CLEANUP
Scoop into HDPE container
Wash surface with soap/water

5. DISPOSAL
Label as Hazardous Waste
Contact EHS

Click to download full resolution via product page

Caption: Step-by-step emergency response protocol for dry powder spills to minimize inhalation
exposure.

Regulatory Compliance & Documentation
Record Keeping

Maintain a Chemical Inventory Log that tracks:
o Usage Rate: Date and mass of 1-Methyl-D-tryptophan HCI used.
o Waste Generation: Volume of waste produced and the specific container ID it was placed in.

o Destruction Certificate: Upon pickup, ensure the licensed waste contractor provides a
manifest confirming incineration.

Regulatory Frameworks

o USA (EPA/RCRA): While not listed as a P-list or U-list acute hazardous waste, it must be
characterized by the generator.[1] Due to its pharmacological activity (IDO inhibition), it is
Best Practice to manage it as RCRA Hazardous Waste rather than general refuse.

o EU (EWC): Classify under 16 05 06* (laboratory chemicals, consisting of or containing
hazardous substances, including mixtures of laboratory chemicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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